![molecular formula C26H28Cl2N6O B304884 4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine](/img/structure/B304884.png)
4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine, also known as LDDN-1470, is a novel small molecule that has been the subject of extensive scientific research due to its potential therapeutic applications in various diseases. In
Mechanism of Action
The mechanism of action of 4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine involves the inhibition of various signaling pathways, including the NF-κB pathway, the PI3K/Akt pathway, and the JAK/STAT pathway. This compound has been found to inhibit the activation of these pathways by interacting with specific proteins and enzymes involved in these pathways, leading to the inhibition of cell proliferation, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the reduction of inflammatory cytokine production, the alleviation of oxidative stress, and the improvement of cognitive function. These effects are mediated by the inhibition of specific signaling pathways and the modulation of specific proteins and enzymes involved in these pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine in lab experiments include its high potency, selectivity, and low toxicity. This compound has been found to have a high affinity for specific protein targets, making it a useful tool for studying the mechanisms of various diseases. However, the limitations of using this compound in lab experiments include its limited solubility and stability, which may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the research on 4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine. One direction is to further investigate the mechanism of action of this compound and its specific protein targets. Another direction is to explore the therapeutic potential of this compound in other diseases, such as autoimmune disorders and cardiovascular diseases. Additionally, the development of novel formulations and delivery methods for this compound may improve its solubility and stability, leading to better efficacy in vivo.
Synthesis Methods
4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine was synthesized by a team of researchers led by Dr. Chun-Tao Che at the Shanghai Institute of Materia Medica, Chinese Academy of Sciences. The synthesis method involved the reaction of 2,4-dichlorobenzaldehyde with 3-aminobenzoic acid to form a Schiff base, which was then reacted with 2,6-di(pyrrolidin-1-yl)pyrimidine-4-carbaldehyde to yield this compound. The synthesis method was optimized to improve the yield and purity of the compound.
Scientific Research Applications
4-[(2E)-2-{3-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-2,6-di(pyrrolidin-1-yl)pyrimidine has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth and metastasis of various types of cancer cells, including breast cancer, lung cancer, and pancreatic cancer. In inflammation research, this compound has been found to reduce the production of inflammatory cytokines and alleviate inflammation in animal models. In neurodegenerative disorder research, this compound has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.
properties
Molecular Formula |
C26H28Cl2N6O |
---|---|
Molecular Weight |
511.4 g/mol |
IUPAC Name |
N-[(E)-[3-[(2,4-dichlorophenyl)methoxy]phenyl]methylideneamino]-2,6-dipyrrolidin-1-ylpyrimidin-4-amine |
InChI |
InChI=1S/C26H28Cl2N6O/c27-21-9-8-20(23(28)15-21)18-35-22-7-5-6-19(14-22)17-29-32-24-16-25(33-10-1-2-11-33)31-26(30-24)34-12-3-4-13-34/h5-9,14-17H,1-4,10-13,18H2,(H,30,31,32)/b29-17+ |
InChI Key |
VUQQENSLZVIBOM-STBIYBPSSA-N |
Isomeric SMILES |
C1CCN(C1)C2=NC(=NC(=C2)N/N=C/C3=CC(=CC=C3)OCC4=C(C=C(C=C4)Cl)Cl)N5CCCC5 |
SMILES |
C1CCN(C1)C2=CC(=NC(=N2)N3CCCC3)NN=CC4=CC(=CC=C4)OCC5=C(C=C(C=C5)Cl)Cl |
Canonical SMILES |
C1CCN(C1)C2=NC(=NC(=C2)NN=CC3=CC(=CC=C3)OCC4=C(C=C(C=C4)Cl)Cl)N5CCCC5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.